Cas no 2137549-15-4 (2,7-bis(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2,7-bis(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137549-15-4
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 6567670
• PubChem ID: 165470798
• Update Time: 2025-06-26

2,7-bis(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• 2,7-bis(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1078078
• 2137549-15-4

• Inchi： 1S/C8H5F4N3O/c9-6(10)3-1-4-13-8(7(11)12)14-15(4)5(16)2-3/h1-2,6-7H,(H,13,14)
• InChI Key： ZVJUNBXBZYYMJY-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=CC(C(F)F)=CC(N2N1)=O)F

Computed Properties

• Exact Mass: 235.03687444g/mol
• Monoisotopic Mass: 235.03687444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.7Ų

Additional information on 2,7-bis(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

2,7-Bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol: A Comprehensive Overview

The compound with CAS No. 2137549-15-4, known as 2,7-bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazolo[1,5-a]pyridine core with two difluoromethyl substituents at the 2 and 7 positions. The presence of these substituents not only enhances the molecule's stability but also imparts distinctive electronic and steric properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of 2,7-bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. The triazolo[1,5-a]pyridine moiety is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it an ideal structure for developing compounds with high affinity and selectivity towards specific therapeutic targets.

In addition to its medicinal applications, CAS No. 2137549-15-4 has also been investigated for its role in advanced materials science. The molecule's fluorinated substituents contribute to its high thermal stability and resistance to degradation under harsh conditions. These properties make it a potential candidate for use in high-performance polymers and electronic materials. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a larger scale, facilitating its exploration in these emerging fields.

The synthesis of 2,7-bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo[1,5-a]pyridine core through cyclization reactions followed by the introduction of difluoromethyl groups at specific positions. Researchers have optimized these steps to achieve high yields and purity levels while minimizing environmental impact.

From an environmental standpoint, CAS No. 2137549-15-4 exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to other compounds with similar functionalities but higher environmental risks. Regulatory agencies have recognized its potential for sustainable use in various industries due to its favorable environmental profile.

Looking ahead, the future of 2,7-bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol lies in its continued exploration across diverse application domains. Ongoing research is focused on enhancing its bioavailability for drug delivery systems and improving its mechanical properties for advanced materials applications. Collaborative efforts between academia and industry are expected to unlock new potentials for this compound in the coming years.